Cas no 218916-64-4 (3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid)

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a hydroxyl substituent on the α-carbon. This compound is valuable in peptide synthesis, where the Boc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. The presence of the hydroxyl group enhances its utility in constructing modified peptide backbones or as a chiral building block for stereoselective synthesis. Its stability under basic conditions and compatibility with standard coupling reagents make it a practical intermediate for pharmaceutical and biochemical applications. The compound’s well-defined reactivity profile ensures reliable performance in complex synthetic routes.

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid structure

218916-64-4 structure

Product Name:3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid

CAS No:218916-64-4

MF:C₈H₁₅NO₅

MW:205.208402872086

MDL:MFCD08275906

CID:243541

PubChem ID:12959850

Update Time:2025-06-08

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
- Boc-3-amino-2-hydroxypropionic acid
- 3-AMINO-N-BOC-2-HYDROXY-PROPIONIC ACID
- 3-Amino-N-Boc-2-hydroxypropionicacid
- Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
- Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy- (9CI)
- Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
- SCHEMBL1186668
- AB93360
- N-tert-butoxycarbonyl-isoserine
- Z1269168462
- AKOS015152168
- 218916-64-4
- DTXSID70514043
- C8H15NO5
- (S)-3-(Boc-amino)-2-hydroxy-propanoic acid
- DS-17532
- 3-tert-butoxycarbonylamino-2-hydroxy-propionic acid
- DL-3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid
- 3-[(tert-butoxycarbonyl)amino]-2-hydroxypropanoic acid
- 3-(BOC-AMINO)-2-HYDROXYPROPANOIC ACID
- 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxypropanoic acid
- FT-0691702
- EN300-177937
- JJCAYTVAYSGVLA-UHFFFAOYSA-N
- CS-0154399
- 2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-(9ci)
- SY238689
- FT-0771804
- Boc-DL-Ise-OH
- 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-propanoic acid
- MFCD08275906
- DB-338793
- 3-((TERT-BUTOXYCARBONYL)AMINO)-2-HYDROXYPROPANOICACID
- N-Boc-(S)-Isoserine
- MDL： MFCD08275906
- Inchi： 1S/C8H15NO5/c1-8(2,3)14-7(13)9-4-5(10)6(11)12/h5,10H,4H2,1-3H3,(H,9,13)(H,11,12)
- InChI Key： JJCAYTVAYSGVLA-UHFFFAOYSA-N
- SMILES： O(C(NCC(C(=O)O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 205.09502258g/mol
Monoisotopic Mass: 205.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 95.9Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (86 g/l) (25 º C),

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid Pricemore >>

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